Cas no 2227836-32-8 ((1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol)

• Product Name: (1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol
• CAS No: 2227836-32-8
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 6204329
• PubChem ID: 165612237
• Update Time: 2025-08-05

(1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol
• 2227836-32-8
• EN300-1759979

• Inchi： 1S/C13H21NO/c1-13(2,3)11-7-5-4-6-10(11)12(15)8-9-14/h4-7,12,15H,8-9,14H2,1-3H3/t12-/m0/s1
• InChI Key： LFPLNUUDJQHGPJ-LBPRGKRZSA-N
• SMILES： O[C@@H](CCN)C1C=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on (1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol

Introduction to (1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol and Its Significance in Modern Chemical Research

(1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol, with the CAS number 2227836-32-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its unique stereochemistry and structural features, has garnered attention for its potential applications in drug development and biochemical studies.

The compound belongs to a class of molecules that exhibit intriguing pharmacological properties. Its structure, featuring a chiral center at the (1S) position, makes it a valuable candidate for studying stereoselective synthesis and pharmacodynamics. The presence of both an amino group and a tert-butylphenyl moiety contributes to its complex interplay of physical and chemical properties, which are crucial for understanding its behavior in various biochemical pathways.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurological and inflammatory pathways. The amino group in (1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol plays a pivotal role in its interaction with biological targets. This group is frequently involved in hydrogen bonding and ionic interactions, making it an essential component for designing molecules with specific binding affinities.

The 2-tert-butylphenyl substituent adds another layer of complexity to the compound's structure. This aromatic ring system is known for its ability to influence the electronic properties of nearby functional groups, thereby affecting the overall reactivity and stability of the molecule. Such structural features are particularly relevant in the context of drug design, where precise control over molecular interactions is paramount.

Recent studies have highlighted the importance of stereochemistry in determining the efficacy of pharmaceutical compounds. The (1S) configuration of (1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol has been shown to influence its pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion. These findings underscore the need for rigorous stereochemical control during synthetic processes to ensure optimal therapeutic outcomes.

The compound's potential applications extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and as a building block for more complex molecules. The combination of an amino group and an aromatic ring system makes it a versatile intermediate for further functionalization, enabling the creation of novel materials with tailored properties.

The synthesis of (1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol presents unique challenges due to its chiral center and complex substituents. Advanced synthetic methodologies, such as asymmetric catalysis and enantioselective reactions, are being employed to achieve high enantiomeric purity. These techniques not only enhance the yield but also improve the overall quality of the final product.

In conclusion, (1S)-3-amino-1-(2-tert-butylphenyl)propan-1-ol is a multifaceted compound with significant implications in chemical research. Its unique structural features and stereochemistry make it a valuable tool for studying biological pathways and developing novel therapeutic agents. As research continues to uncover new applications for this molecule, its importance in both academic and industrial settings is likely to grow.